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Compound of Interest

Compound Name: Camlipixant

Cat. No.: B8819287

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides essential guidance on the proper disposal procedures for Camlipixant
(also known as BLU-5937), a selective, non-competitive antagonist of the P2X3 receptor. As an
investigational compound, adherence to strict safety and disposal protocols is paramount to
ensure personnel safety and environmental protection. The following procedures are based on
general best practices for the disposal of investigational drugs and analogous compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Camlipixant is provided below. This
information is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

methyl (2S)-2-[[2-[2,6-difluoro-4-
IUPAC Name (methylcarbamoyl)phenyl]-7-methylimidazo[1,2-
a]pyridin-3-ylimethyllmorpholine-4-carboxylate

Molecular Formula C23H24F2N404
Molecular Weight 458.5 g/mol

CAS Number 1621164-74-6
Synonyms BLU-5937, NEO5937

Safe Handling and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for Camlipixant is not publicly available, data from a
similar P2X3 receptor antagonist, Gefapixant, suggests that the compound may cause skin and
eye irritation.[1] Therefore, the following minimum PPE is recommended when handling
Camlipixant:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Step-by-Step Disposal Procedure

As an investigational drug, Camlipixant waste, including unused product, partially used vials,
and materials contaminated with the compound, should be treated as hazardous chemical
waste.[2][3][4][5]

o Segregation: All Camlipixant waste must be segregated from general laboratory and
biohazardous waste streams. This includes:

o Unused or expired Camlipixant powder or solutions.
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o Empty or partially used vials and containers.

o Contaminated materials such as pipette tips, gloves, and bench paper.

o Waste Container: Place all segregated Camlipixant waste into a dedicated, clearly labeled
hazardous waste container. The container should be:

o Compatible with the chemical properties of the waste.
o Securely sealed to prevent leaks or spills.

o Labeled as "Hazardous Waste" and include the full chemical name ("Camlipixant” or
"methyl (2S)-2-[[2-[2,6-difluoro-4-(methylcarbamoyl)phenyl]-7-methylimidazo[1,2-a]pyridin-
3-ylJmethyllmorpholine-4-carboxylate™).

o Storage: Store the hazardous waste container in a designated and secure satellite
accumulation area until it is collected by a certified hazardous waste disposal vendor.

» Vendor Collection: Arrange for the collection of the hazardous waste by a licensed
environmental management vendor. This vendor will be responsible for the transportation
and final disposal of the material.

« Incineration: The recommended final disposal method for investigational pharmaceutical
waste is high-temperature incineration by a permitted facility.[2][3]

o Documentation: Maintain a detailed record of the disposal process, including the date,
quantity of waste, and the name of the disposal vendor. A certificate of destruction should be
obtained from the vendor and kept on file.[2][3]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Camlipixant.
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On-Site Procedures
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Caption: Workflow for the proper disposal of Camlipixant.
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P2X3 Receptor Signaling Pathway

Camlipixant is an antagonist of the P2X3 receptor, an ATP-gated ion channel primarily found
on sensory neurons.[6] The activation of this receptor is implicated in the signaling of pain and

cough.[6]
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Caption: Simplified P2X3 receptor signaling pathway and the inhibitory action of Camlipixant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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